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Compound of Interest

Compound Name:
1-Fluoro-2-

(methoxymethyl)benzene

CAS No.: 148760-23-0

Cat. No.: B130794

Get Quote

Executive Summary & Chemical Profile
1-Fluoro-2-(methoxymethyl)benzene is a bifunctional aromatic building block characterized

by two orthogonal directing groups: a fluoro substituent and a methoxymethyl (MOM-type)

ether. Unlike its unstable congeners (2-fluorobenzyl bromide or 2-fluorobenzaldehyde), this

ether offers superior shelf-stability and process safety.

Its primary value in pharmaceutical chemistry lies in two distinct reactivity modes:

Latent Electrophile: It acts as a masked benzyl cation, releasable via Lewis acid activation,

avoiding the handling of lachrymatory benzyl halides.

Directed Metalation Substrate: The synergy between the fluorine atom and the ether oxygen

enables highly regioselective Directed Ortho Metalation (DoM), granting access to difficult-to-

synthesize 1,2,3-trisubstituted benzene derivatives.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b130794#bc-rfq
https://www.benchchem.com/product/b130794/docs?utm_src=pdf-body#technical-guide-1-fluoro-2-methoxymethyl-benzene-in-high-value-api-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Properties Table
Property Specification Relevance

CAS Number 148760-23-0 Unique Identifier

Molecular Formula C₈H₉FO MW: 154.16 g/mol

Boiling Point ~180°C (est)
High-boiling liquid; low volatility

risk compared to halides.

Stability High

Resistant to autoxidation

(unlike aldehydes) and

hydrolysis.

Key Motif 2-Fluorobenzyl

Bioisostere for benzyl; F

improves metabolic stability

(blocks P450 oxidation).

Mechanistic Insight: The "Lithiation Battle"
The strategic value of this precursor is defined by its behavior under lithiation conditions. The

competition between the Fluorine (strong inductive withdrawer) and the Methoxymethyl

(coordinating group) dictates the regioselectivity.

Path A: Ring Lithiation (C-3 vs. C-6): The C-3 position (between F and CH₂OMe) is

electronically activated but sterically crowded. The C-6 position (ortho to F) is accessible. At

low temperatures (-78°C) with n-BuLi, the C-3 position is often favored due to the

"Cooperative Directing Effect" (CIPE), where the lithium cation coordinates to the ether

oxygen while the carbanion is stabilized by the adjacent fluorine.

Path B: Lateral Lithiation: The benzylic protons are acidic. However, without a strong base

like s-BuLi/TMEDA, ring lithiation usually dominates due to the strong directing power of

fluorine.

Diagram 1: Regioselective Activation Pathways
The following diagram illustrates the divergent pathways available for functionalizing this

scaffold.
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Caption: Regioselective lithiation map. Path C-3 is favored by coordination (CIPE), enabling

access to crowded 1,2,3-substitution patterns common in kinase inhibitors.

Application Protocols
Protocol A: Synthesis of 2-Fluoro-3-substituted
Benzaldehydes
This protocol leverages the C-3 lithiation to insert a formyl group, creating a highly

functionalized intermediate for heterocycle synthesis (e.g., fluorinated indoles).

Reagents:

Substrate: 1-Fluoro-2-(methoxymethyl)benzene (1.0 eq)

Base: n-Butyllithium (1.1 eq, 2.5 M in hexanes)

Electrophile: DMF (Dimethylformamide) (1.2 eq)

Solvent: Anhydrous THF

Quench: Aqueous NH₄Cl

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL round-bottom flask under Argon atmosphere. Add anhydrous

THF (10 mL/g substrate).
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Cooling: Cool the solution to -78°C (dry ice/acetone bath). Critical: Temperature control is

vital to prevent benzylic deprotonation.

Lithiation: Add n-BuLi dropwise over 20 minutes. Maintain internal temp below -70°C.

Incubation: Stir at -78°C for 1 hour. The solution typically turns pale yellow, indicating the

formation of the lithiated species (stabilized by F and OMe coordination).

Formylation: Add neat DMF dropwise. Stir for 30 minutes at -78°C, then allow to warm to 0°C

over 1 hour.

Workup: Quench with saturated NH₄Cl. Extract with EtOAc.

Purification: The methoxymethyl group is retained. If the free alcohol is required, proceed to

Protocol B.

Validation Check: ¹H NMR should show a new aldehyde peak (~10.2 ppm) and a change in the

aromatic splitting pattern (doublet of doublets due to F-coupling).

Protocol B: In Situ Activation for N-Alkylation
(Vonoprazan-type Synthesis)
Instead of using the unstable 2-fluorobenzyl bromide, this protocol uses the ether as a

surrogate. Boron tribromide (BBr₃) cleaves the methyl ether, generating the reactive benzyl

bromide in situ, which immediately reacts with a nucleophile (e.g., a pyrrole or amine).

Context: This is relevant for synthesizing P-CABs (Potassium-Competitive Acid Blockers)

where a 2-fluorobenzyl group is attached to a nitrogen center.

Workflow Diagram:
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Caption: One-pot activation strategy converting the stable ether into a reactive alkylating agent

for N-alkylation of heterocycles.

Methodology:

Dissolve 1-Fluoro-2-(methoxymethyl)benzene (1.0 eq) in dry DCM at 0°C.

Add BBr₃ (1.0 M in DCM, 1.1 eq) dropwise. Caution: Exothermic.

Stir for 15 minutes. Monitor by TLC (disappearance of ether).

Add the nucleophile (e.g., amine or heterocycle) and a base (DIPEA or K₂CO₃).

Reflux for 2-4 hours to drive the alkylation.
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Safety & Handling
Fluorine Safety: While the ether is stable, combustion products include HF. Use standard

fume hood protocols.

Lithiation Hazards:n-BuLi is pyrophoric. Ensure strictly anhydrous conditions.

BBr₃ Handling: Reacts violently with water. Quench all reaction mixtures cautiously with ice

before disposal.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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